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An Application Note and Protocol for the Identification and Quantification of 27-
Hydroxycholesterol using Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction
27-Hydroxycholesterol (27-OHC) is a primary metabolite of cholesterol, produced by the

enzyme sterol 27-hydroxylase (CYP27A1).[1] This oxysterol plays a crucial role in cholesterol

homeostasis and has been implicated in the pathophysiology of several diseases, including

neurodegenerative disorders and estrogen receptor-positive (ER+) breast cancer.[2][3]

Accurate identification and quantification of 27-OHC in various biological matrices are therefore

essential for both basic research and clinical studies. This document provides detailed

protocols for the analysis of 27-OHC using liquid chromatography-tandem mass spectrometry

(LC-MS/MS), a highly sensitive and specific method.[4][5][6]

Metabolic Pathway of 27-Hydroxycholesterol
27-OHC is an important intermediate in the alternative pathway of bile acid synthesis and is

involved in cholesterol transport. In the brain, 27-OHC can be converted to 7α-hydroxy-3-oxo-

4-cholestenoic acid (7-HOCA).[2] Understanding this pathway is critical for interpreting the

quantitative data of 27-OHC in biological systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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